Cas no 726157-37-5 (2-Chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide)
2-Chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide
- AKOS016880014
- 2-Chloro-n-(3,5-dichloro-phenyl)-2-phenyl-acetamide
- AKOS001045913
- Z56881236
- EN300-01871
- 726157-37-5
- BEB15737
- 2-Chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide
-
- Inchi: 1S/C14H10Cl3NO/c15-10-6-11(16)8-12(7-10)18-14(19)13(17)9-4-2-1-3-5-9/h1-8,13H,(H,18,19)
- InChI Key: MCXJDPBZXJMZKR-UHFFFAOYSA-N
- SMILES: C(NC1=CC(Cl)=CC(Cl)=C1)(=O)C(Cl)C1=CC=CC=C1
Computed Properties
- Exact Mass: 312.982797g/mol
- Monoisotopic Mass: 312.982797g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 29.1Ų
2-Chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-01871-0.05g |
2-chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide |
726157-37-5 | 95.0% | 0.05g |
$50.0 | 2025-02-19 | |
| Enamine | EN300-01871-0.1g |
2-chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide |
726157-37-5 | 95.0% | 0.1g |
$77.0 | 2025-02-19 | |
| Enamine | EN300-01871-0.25g |
2-chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide |
726157-37-5 | 95.0% | 0.25g |
$110.0 | 2025-02-19 | |
| Enamine | EN300-01871-0.5g |
2-chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide |
726157-37-5 | 95.0% | 0.5g |
$209.0 | 2025-02-19 | |
| Enamine | EN300-01871-1.0g |
2-chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide |
726157-37-5 | 95.0% | 1.0g |
$299.0 | 2025-02-19 | |
| Enamine | EN300-01871-2.5g |
2-chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide |
726157-37-5 | 95.0% | 2.5g |
$586.0 | 2025-02-19 | |
| Enamine | EN300-01871-5.0g |
2-chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide |
726157-37-5 | 95.0% | 5.0g |
$867.0 | 2025-02-19 | |
| Enamine | EN300-01871-10.0g |
2-chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide |
726157-37-5 | 95.0% | 10.0g |
$1286.0 | 2025-02-19 | |
| Aaron | AR019HNS-50mg |
2-chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide |
726157-37-5 | 95% | 50mg |
$94.00 | 2025-02-10 | |
| Aaron | AR019HNS-100mg |
2-chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide |
726157-37-5 | 95% | 100mg |
$131.00 | 2025-02-10 |
2-Chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-Chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide
Introduction to 2-Chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide (CAS No. 726157-37-5)
2-Chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide, with the chemical formula C17H12Cl3NOS, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its chloro and dichlorophenyl substituents, which contribute to its unique reactivity and potential applications in medicinal chemistry. The presence of an acetamide group further enhances its versatility, making it a valuable intermediate in the synthesis of various bioactive molecules.
The compound's CAS number, 726157-37-5, is a unique identifier that distinguishes it from other chemical entities. This numbering system ensures precise identification and tracking in scientific literature and industrial applications. The molecular structure of 2-Chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide consists of a benzene ring substituted with chlorine atoms at the 3 and 5 positions, coupled with another benzene ring linked through an acetamide moiety. This arrangement imparts specific electronic and steric properties that are exploited in drug design and development.
In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. The chloro and dichlorophenyl groups in 2-Chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide have been shown to influence the compound's interactions with biological targets, making it a promising candidate for further investigation. Researchers have been exploring its potential as a scaffold for the development of new therapeutic agents, particularly in the areas of oncology and anti-inflammatory treatments.
One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The acetamide group provides a hinge-like structure that can be modified to optimize binding affinity to specific receptors or enzymes. This flexibility has allowed chemists to design derivatives with tailored properties, enhancing their efficacy and reducing side effects. For instance, studies have demonstrated that modifications at the 3,5-dichlorophenyl moiety can significantly alter the compound's pharmacokinetic profile, making it more suitable for oral administration.
The synthesis of 2-Chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine atoms at specific positions on the benzene ring is a critical step that necessitates careful selection of reagents and catalysts. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.
Recent research has highlighted the importance of computational methods in the design and optimization of pharmaceutical compounds. Molecular modeling techniques have been used to predict the binding modes of 2-Chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide with various biological targets. These simulations have provided valuable insights into how structural modifications can enhance binding affinity and selectivity. By leveraging computational tools, researchers can accelerate the discovery process and identify promising candidates for further experimental validation.
The pharmacological potential of this compound has been further explored through preclinical studies. Initial findings suggest that it exhibits inhibitory activity against certain enzymes implicated in cancer progression. The chloro and dichlorophenyl substituents play a crucial role in modulating this activity by interacting with specific residues in the enzyme active site. These interactions can be fine-tuned through structural optimization, leading to more potent and selective inhibitors.
In addition to its potential in oncology, 2-Chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide has shown promise in treating inflammatory diseases. Studies have indicated that it can modulate inflammatory pathways by inhibiting key signaling molecules. The acetamide group contributes to this effect by facilitating interactions with cellular receptors that regulate inflammation. This dual functionality makes it an attractive candidate for developing novel therapeutic strategies against chronic inflammatory conditions.
The industrial significance of this compound cannot be overstated. Its synthesis provides a valuable platform for producing derivatives with diverse pharmacological profiles. Pharmaceutical companies are increasingly interested in such compounds due to their potential to address unmet medical needs. The ability to modify key structural features allows for rapid development of new drug candidates that can be tested in clinical trials.
As research continues to evolve, new methodologies for studying 2-Chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide are being developed. Techniques such as high-throughput screening (HTS) are being used to identify novel derivatives with enhanced properties. These approaches enable researchers to screen large libraries of compounds efficiently, accelerating the discovery process.
The future prospects for this compound are promising, with ongoing studies aimed at expanding its therapeutic applications. Researchers are exploring its potential in treating neurological disorders, infectious diseases, and metabolic conditions. The versatility of its molecular framework makes it a valuable tool for drug discovery across multiple therapeutic areas.
In conclusion, 2-Chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide (CAS No. 726157-37-5) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. With continued research and innovation, this compound is poised to make substantial contributions to medical science.
726157-37-5 (2-Chloro-N-(3,5-dichlorophenyl)-2-phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)